Cas no 185056-83-1 (Coumarin-d4)

Coumarin-d4 Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one-5,6,7,8-d4(9CI)
• COUMARIN-5,6,7,8-D4
• Coumarin-d4
• 1,2-Benzopyrone-d4
• 5,6-Benzo-2-pyrone-d4
• A-pyrone-d4
• Benzo-
• cis-o-Coumarinic Acid-d4 Lactone
• Coumarinic Anhydride-d4
• o-Hydroxycinnamic Acid-d4 Lactone
• Rattex-d4
• NSC 8774-d4
• Benzo-α-pyrone-d4
• 2H-1-Benzopyran-2-one-5,6,7,8-d4
• 5,6,7,8-tetradeuteriochromen-2-one
• (5,6,7,8-~2~H_4_)-2H-1-Benzopyran-2-one
• CS-0310561
• Coumarin D4 (5,6,7,8 D4) 100 microg/mL in Acetone
• HY-N0709S
• (5,6,7,8-?H?)-2H-chromen-2-one
• DTXSID80718717
• F90674
• 185056-83-1
• MS-22846
• J-011858
• AKOS015910487
• 2H-1-Benzopyran-2-one-5,6,7,8-d4 (9CI); Coumarin 5,6,7,8-D4; Coumarin-d4
• DB-297120
• +Expand

• InChIKey： ZYGHJZDHTFUPRJ-RHQRLBAQSA-N
• Inchi： InChI=1S/C9H6O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H/i1D,2D,3D,4D
• SMILES： O=C1C=CC2=C(C(=C(C([2H])=C2O1)[2H])[2H])[2H]

Computed Properties

• Exact Mass: 150.06200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.061886414g/mol
• Heavy Atom Count: 11
• Complexity: 196
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.79300
• PSA: 30.21000
• Melting Point: 61-62°C